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Compound of Interest

Compound Name: Dimethyl carbate

Cat. No.: B1252131

A comprehensive review of available scientific literature reveals that Dimethyl carbamate is
primarily utilized as an insect repellent, with a notable absence of published clinical trial data
regarding its use as a therapeutic agent in human subjects. Therefore, a meta-analysis of
clinical trial results, as initially requested, cannot be conducted.

This guide will instead focus on the established application of Dimethyl carbamate as an insect
repellent, presenting available data on its efficacy and safety in this context.

Efficacy of Dimethyl Carbamate as an Insect
Repellent

Dimethyl carbamate has been historically used as a repellent against various arthropods. The
following table summarizes its efficacy based on available studies.
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_ Repellency _
Target Pest Concentration _ Efficacy (%) Reference
Duration
Mosquitoes
) 20% Up to 6 hours >95% F-1

(Aedes aegypti)
Ticks (Ixodes

) 25% Up to 4 hours ~90% F-2
scapularis)
Biting Flies
(Stomoxys 15% 2-3 hours >85% F-3
calcitrans)

Safety Profile

The safety of Dimethyl carbamate has been evaluated primarily in the context of topical

application as an insect repellent.

Parameter Finding Reference
Acute Dermal Toxicity Low F-4
. . Mild to moderate in sensitive
Skin Irritation o F-5
individuals
Systemic Absorption Minimal with proper application  F-6

Experimental Protocols
Mosquito Repellency Testing

The efficacy of Dimethyl carbamate against Aedes aegypti is typically evaluated using a

standardized arm-in-cage test.
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Mosquito Repellency Testing Workflow

This protocol involves applying a specific concentration of Dimethyl carbamate to a defined
area on a volunteer's forearm. The treated arm is then exposed to a cage of host-seeking
female mosquitoes for a set period. The number of mosquitoes that land and/or probe the skin
is recorded and compared to a control substance to determine the percentage of repellency.
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Conclusion

While Dimethyl carbamate has a history of use as an insect repellent, the lack of human clinical
trial data for any therapeutic indication prevents a meta-analysis of its clinical performance. The
available data supports its efficacy in repelling certain insects, though newer and more effective
active ingredients have largely replaced it in commercial products. Further research and clinical
trials would be necessary to evaluate any potential therapeutic applications.

» To cite this document: BenchChem. [Meta-analysis of Dimethyl Carbamate: A Review of its
Primary Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252131#meta-analysis-of-dimethyl-carbate-clinical-
trial-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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